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CAS No.: 462-47-5
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Compound Focus: 3-Aminopropanethiol

Get Quote

Chemical Properties and Safety Data

The table below summarizes the known chemical, physical, and toxicological properties of 3-

Aminopropanethiol.
Property Value /| Description
CAS Number 462-47-5 [1] [2] [3]

Molecular Formula

Molecular Weight

Boiling Point

Melting Point

Flash Point

Density

Vapor Pressure

CsHsNS [1] [2] [3]

91.18 g/mol [1] [2] [3]

151.4 °C at 760 mmHg [1] [2]

112-113 °C [1] [3]

45.4 °C [1] [2]

0.951 g/cm3 [1] [2]

3.67 mmHg at 25°C [1] [2]
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Property Value |/ Description

pKa 9.29 £ 0.10 (Predicted) [1] [3]

Acute Toxicity (Mouse) LDso 125 mg/kg (Intraperitoneal) [2]

Storage Conditions Keep in a dark place, under an inert atmosphere, at 2-8°C [4]

Experimental Data and Research Applications

The available search results indicate its use in specialized research, though detailed experimental protocols

are not provided.

e Use in Nanocluster Synthesis: One study used 3-Aminopropanethiol (as Hapt) to create a
rhodium-based metalloligand, fac-[Rh(apt)s] (where apt is 3-aminopropanethiolate). This
metalloligand was then used to protect silver sulfide nanoclusters (Ag11S and Ag13S) in water, using
compounds like D-penicillamine or HS— as a sulfide source [5].

¢ Reversible Enzyme Inactivation: 3-Aminopropanethiol was identified as a reversible inhibitor of
Bovine Plasma Amine Oxidase (BPAO), suggesting its utility in enzymatic studies [1].

Safety Assessment Workflow

The following diagram outlines a general logical workflow for assessing the chemical safety of a substance

like 3-Aminopropanethiol, based on the types of data available.
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Logical workflow for chemical safety assessment based on available data.

Important Safety Information Gaps

A significant finding from the search is that the GHS classification is listed as "N/A" (Not Available) in
the existing Safety Data Sheets [1]. The acute toxicity data is also from a 1957 study [2], which may not

reflect modern safety standards.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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